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Compound of Interest

Compound Name: Diclazuril potassium

Cat. No.: B15622610

Introduction

Diclazuril is a potent anticoccidial agent widely used in the poultry industry to prevent and treat
coccidiosis, a parasitic disease of the intestinal tract.[1] The presence of diclazuril residues in
poultry tissues intended for human consumption is a significant food safety concern.[1]
Regulatory agencies worldwide have established maximum residue limits (MRLS) for diclazuril
in various food commodities.[1] This application note describes a sensitive and specific liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative
determination of diclazuril residues in poultry tissues, including muscle, liver, and kidney. The
method is validated according to international guidelines and is suitable for routine monitoring
and regulatory compliance.[2][3]

Experimental Workflow
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Caption: Experimental workflow for diclazuril residue analysis.
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Detailed Protocols

1. Sample Preparation

This protocol is based on methods described for the extraction of diclazuril from poultry tissues.

[41[5]
o Materials:
o Homogenizer (e.qg., blender or tissue homogenizer)
o Centrifuge tubes (50 mL)
o Centrifuge
o Nitrogen evaporator
o Vortex mixer
o Acetonitrile (HPLC grade)
o Anhydrous sodium sulfate
o Methanol (HPLC grade)

o Water (HPLC grade)

o

0.1% Formic acid in acetonitrile/water (50:50, v/v)

e Procedure:

[¢]

Weigh 2 g of minced and homogenized poultry tissue (muscle or liver) into a 50 mL
centrifuge tube.[5]

[¢]

Add 6 g of anhydrous sodium sulfate and mix thoroughly with the tissue.[5]

Add 10 mL of acetonitrile to the tube.

[¢]

o

Vortex for 2 minutes to ensure thorough mixing and extraction.
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o Centrifuge at 4000 g for 5 minutes.[4]
o Carefully transfer the supernatant to a clean tube.

o Repeat the extraction step (steps 3-6) with another 10 mL of acetonitrile and combine the
supernatants.

o Evaporate the combined supernatant to dryness under a gentle stream of nitrogen at
40°C.

o Reconstitute the residue in 1 mL of a mixture of acetonitrile and water (50:50, v/v)
containing 0.1% formic acid.[5]

o Vortex to dissolve the residue.

o Filter the solution through a 0.22 um syringe filter into an autosampler vial for LC-MS/MS
analysis.[5]

2. LC-MS/MS Analysis

The following conditions are a composite of typical parameters used for diclazuril analysis.[2][6]

[7]
e Liquid Chromatography (LC) System:
o Column: Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 2.5 um patrticle size).[6]
o Mobile Phase A: 0.1% Formic acid in water.[7]
o Mobile Phase B: Acetonitrile.[2][3]
o Flow Rate: 0.35 mL/min.[6]
o Column Temperature: 40°C.[6]
o Injection Volume: 10 pL.[5]

o Gradient Elution:
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Start with 45% B, hold for 1 min.

Increase to 90% B over 2 min.[6]

Hold at 90% B for 2 min.[6]

Return to 45% B in 0.5 min and re-equilibrate for 3.5 min.[6]

e Mass Spectrometry (MS) System:
o lonization Mode: Electrospray lonization (ESI), Negative Mode.[2][3]
o Interface Temperature: 300°C.[6]
o Desolvation Line Temperature: 250°C.[6]
o Heat Block Temperature: 400°C.[6]
o Detection Mode: Multiple Reaction Monitoring (MRM).[8]
o MRM Transitions:
» Precursor lon (m/z): 412.0
= Product lon 1 (Quantifier): 285.0
» Product lon 2 (Qualifier): 311.0

Quantitative Data Summary

The following tables summarize the performance characteristics of the LC-MS/MS method for
diclazuril analysis in poultry tissues, compiled from various studies.

Table 1: Method Validation Parameters
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Parameter Result Reference
Linearity Range 0.25 - 50 ng/mL [6]
Correlation Coefficient (r?) >0.999 [6]
Limit of Detection (LOD) 0.1 pg/kg [6]
Limit of Quantification (LOQ) 0.3 pg/kg [6]
Decision Limit (CCa) 0.5 pg/kg [2][3]
Table 2: Recovery and Precision Data
Spiking
. Recovery RSDr (%) RSDR (%)
Tissue Level Reference
(%) (Intra-day) (Inter-day)
(nglkg)
Chicken
10 95.2 35 6.8 [6]
Muscle
100 98.9 2.1 5.4 [5]
200 97.5 4.2 7.1 [5]
Duck Muscle - 85.0 - 102.5 59-85 9.2-12.6 [9]
Conclusion

The described LC-MS/MS method provides a robust and reliable approach for the

determination of diclazuril residues in poultry tissues. The simple sample preparation

procedure, combined with the high selectivity and sensitivity of tandem mass spectrometry,

allows for the accurate quantification of diclazuril at levels relevant to regulatory MRLs. This

method is well-suited for high-throughput analysis in food safety and drug development

laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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